Cas no 134308-14-8 ((+)-cp 47,497)

• Product Name: (+)-cp 47,497
• CAS No: 134308-14-8
• MF: C₂₃H₃₈O₂
• MW: 346.546627521515
• CID: 1243045
• PubChem ID: 23902365
• Update Time: 2025-04-20

(+)-cp 47,497 Chemical and Physical Properties

Names and Identifiers

• (+)-CP 47,497
• AC1MIT27
• cis-3,8H-3-Methylpyrrolizidinyl-cis-5,8H-5-methyldiphenylacetate hydrochloride
• LS-28992
• cis-3-[4-(1,1-dimethylheptyl)-2-hydroxyphenyl]cyclohexanol
• (5-methyl-2,3,5,6,7,8-hexahydro-1H-pyrrolizin-3-yl)methyl 2,2-diphenylacetate hydrochloride
• (+)-CP 47,497 (exempt preparation)
• DTXSID90875481
• DB-307759
• 2-[(1S,3R)-3-hydroxycyclohexyl]-5-(2-methyldecan-2-yl)phenol
• 2-((1S,3R)-3-Hydroxycyclohexyl)-5-(1,1-dimethylnonyl)phenol
• 3beta-[4-(1,1-Dimethylnonyl)-2-hydroxyphenyl]cyclohexane-1beta-ol
• CP 47,497-C9-homolog
• 134308-14-8
• (C9)-Cp 47,497
• DTXSID801017341
• (1r,3s)-3-[2-hydroxy-4-(1,1-dimethylnonyl)-phenyl]-cyclohexan-1-ol
• 7W96Y4OF1O
• CP-47497, (C9)
• UNII-7W96Y4OF1O
• BDBM84904
• (C9)-CP-47497
• cis-5-(1,1-Dimethylnonyl)-2-(3-hydroxycyclohexyl)phenol
• Phenol, 5-(1,1-dimethylnonyl)-2-(3-hydroxycyclohexyl)-, (1S-cis)-
• cis-5-(1,1-dimethylnonyl)-2-(3-hydroxycyclohexyl)-phenol
• SCHEMBL11162188
• PDSP2_000190
• Phenol, 5-(1,1-dimethylnonyl)-2-((1S,3R)-3-hydroxycyclohexyl)-
• 5-(1,1-Dimethylnonyl)-2-[(1S,3R)-3-hydroxycyclohexyl]phenol
• 132296-12-9
• 70435-08-4
• (+)-cp 47,497

• Inchi： 1S/C23H38O2/c1-4-5-6-7-8-9-15-23(2,3)19-13-14-21(22(25)17-19)18-11-10-12-20(24)16-18/h13-14,17-18,20,24-25H,4-12,15-16H2,1-3H3/t18-,20+/m0/s1
• InChI Key： BIGNODGYJZJTBM-AZUAARDMSA-N
• SMILES： O[C@@H]1CCC[C@H](C2C=CC(=CC=2O)C(C)(C)CCCCCCCC)C1

Computed Properties

• Exact Mass: 346.287180451g/mol
• Monoisotopic Mass: 346.287180451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cyclohexylphenols